Cas no 2580238-03-3 (1-({1-(benzyloxy)carbonylpyrrolidin-2-yl}methyl)-1H-1,2,3-triazole-4-carboxylic acid)

1-({1-(Benzyloxy)carbonylpyrrolidin-2-yl}methyl)-1H-1,2,3-triazole-4-carboxylic acid is a heterocyclic compound featuring a triazole-carboxylic acid moiety linked to a benzyloxycarbonyl (Cbz)-protected pyrrolidine scaffold. This structure is of interest in medicinal chemistry and peptide synthesis due to its dual functional groups, which enable further derivatization or conjugation. The Cbz group provides orthogonal protection for amine functionalities, while the carboxylic acid allows for coupling reactions. The triazole ring, often formed via click chemistry, enhances stability and bioactivity. This compound is particularly useful in the design of protease inhibitors, peptidomimetics, and other bioactive molecules, offering versatility in synthetic applications. Its well-defined reactivity makes it a valuable intermediate in drug discovery and bioconjugation.
1-({1-(benzyloxy)carbonylpyrrolidin-2-yl}methyl)-1H-1,2,3-triazole-4-carboxylic acid structure
2580238-03-3 structure
Product Name:1-({1-(benzyloxy)carbonylpyrrolidin-2-yl}methyl)-1H-1,2,3-triazole-4-carboxylic acid
CAS No:2580238-03-3
MF:C16H18N4O4
MW:330.338523387909
CID:5664487
PubChem ID:165889614
Update Time:2025-05-22

1-({1-(benzyloxy)carbonylpyrrolidin-2-yl}methyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2580238-03-3
    • EN300-27725076
    • 1-({1-[(benzyloxy)carbonyl]pyrrolidin-2-yl}methyl)-1H-1,2,3-triazole-4-carboxylic acid
    • 1-({1-(benzyloxy)carbonylpyrrolidin-2-yl}methyl)-1H-1,2,3-triazole-4-carboxylic acid
    • Inchi: 1S/C16H18N4O4/c21-15(22)14-10-19(18-17-14)9-13-7-4-8-20(13)16(23)24-11-12-5-2-1-3-6-12/h1-3,5-6,10,13H,4,7-9,11H2,(H,21,22)
    • InChI Key: KUKWGMDRJKTLAW-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C(N1CCCC1CN1C=C(C(=O)O)N=N1)=O

Computed Properties

  • Exact Mass: 330.13280507g/mol
  • Monoisotopic Mass: 330.13280507g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 455
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 97.6Ų

1-({1-(benzyloxy)carbonylpyrrolidin-2-yl}methyl)-1H-1,2,3-triazole-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27725076-1g
1-({1-[(benzyloxy)carbonyl]pyrrolidin-2-yl}methyl)-1H-1,2,3-triazole-4-carboxylic acid
2580238-03-3
1g
$986.0 2023-09-10
Enamine
EN300-27725076-5g
1-({1-[(benzyloxy)carbonyl]pyrrolidin-2-yl}methyl)-1H-1,2,3-triazole-4-carboxylic acid
2580238-03-3
5g
$2858.0 2023-09-10
Enamine
EN300-27725076-10g
1-({1-[(benzyloxy)carbonyl]pyrrolidin-2-yl}methyl)-1H-1,2,3-triazole-4-carboxylic acid
2580238-03-3
10g
$4236.0 2023-09-10
Enamine
EN300-27725076-0.05g
1-({1-[(benzyloxy)carbonyl]pyrrolidin-2-yl}methyl)-1H-1,2,3-triazole-4-carboxylic acid
2580238-03-3 95.0%
0.05g
$827.0 2025-03-20
Enamine
EN300-27725076-0.1g
1-({1-[(benzyloxy)carbonyl]pyrrolidin-2-yl}methyl)-1H-1,2,3-triazole-4-carboxylic acid
2580238-03-3 95.0%
0.1g
$867.0 2025-03-20
Enamine
EN300-27725076-0.25g
1-({1-[(benzyloxy)carbonyl]pyrrolidin-2-yl}methyl)-1H-1,2,3-triazole-4-carboxylic acid
2580238-03-3 95.0%
0.25g
$906.0 2025-03-20
Enamine
EN300-27725076-0.5g
1-({1-[(benzyloxy)carbonyl]pyrrolidin-2-yl}methyl)-1H-1,2,3-triazole-4-carboxylic acid
2580238-03-3 95.0%
0.5g
$946.0 2025-03-20
Enamine
EN300-27725076-1.0g
1-({1-[(benzyloxy)carbonyl]pyrrolidin-2-yl}methyl)-1H-1,2,3-triazole-4-carboxylic acid
2580238-03-3 95.0%
1.0g
$986.0 2025-03-20
Enamine
EN300-27725076-2.5g
1-({1-[(benzyloxy)carbonyl]pyrrolidin-2-yl}methyl)-1H-1,2,3-triazole-4-carboxylic acid
2580238-03-3 95.0%
2.5g
$1931.0 2025-03-20
Enamine
EN300-27725076-5.0g
1-({1-[(benzyloxy)carbonyl]pyrrolidin-2-yl}methyl)-1H-1,2,3-triazole-4-carboxylic acid
2580238-03-3 95.0%
5.0g
$2858.0 2025-03-20

Additional information on 1-({1-(benzyloxy)carbonylpyrrolidin-2-yl}methyl)-1H-1,2,3-triazole-4-carboxylic acid

Recent Advances in the Study of 1-({1-(benzyloxy)carbonylpyrrolidin-2-yl}methyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS: 2580238-03-3)

In recent years, the compound 1-({1-(benzyloxy)carbonylpyrrolidin-2-yl}methyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS: 2580238-03-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique triazole and pyrrolidine scaffold, has shown promising potential in various therapeutic applications, including enzyme inhibition and drug discovery. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and potential applications.

The synthesis of 1-({1-(benzyloxy)carbonylpyrrolidin-2-yl}methyl)-1H-1,2,3-triazole-4-carboxylic acid typically involves a multi-step process that includes the formation of the triazole ring via click chemistry, followed by functionalization of the pyrrolidine moiety. Recent studies have optimized these synthetic routes to improve yield and purity, making the compound more accessible for further research. Notably, the use of copper-catalyzed azide-alkyne cycloaddition (CuAAC) has been a key advancement in the efficient construction of the triazole core.

From a biological perspective, this compound has demonstrated notable activity as a modulator of specific enzymatic pathways. Preliminary studies suggest that it may act as an inhibitor of certain proteases and kinases, which are critical targets in the treatment of diseases such as cancer and inflammatory disorders. The benzyloxycarbonyl (Cbz) protecting group in the molecule is thought to enhance its stability and bioavailability, making it a viable candidate for further drug development.

Recent in vitro and in vivo studies have explored the pharmacokinetic properties of 1-({1-(benzyloxy)carbonylpyrrolidin-2-yl}methyl)-1H-1,2,3-triazole-4-carboxylic acid. These investigations have revealed favorable absorption and distribution profiles, although further optimization may be required to address metabolic stability issues. Additionally, the compound's ability to cross the blood-brain barrier has sparked interest in its potential application for neurological disorders.

In conclusion, 1-({1-(benzyloxy)carbonylpyrrolidin-2-yl}methyl)-1H-1,2,3-triazole-4-carboxylic acid represents a promising scaffold in medicinal chemistry, with diverse therapeutic applications. Continued research into its mechanism of action, structural analogs, and formulation strategies will be essential to fully realize its potential. The compound's unique chemical properties and biological activity underscore its value as a subject of ongoing scientific inquiry.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd